(S)-Cheilanthifoline
Overview
Description
(S)-Cheilanthifoline is an alkaloid compound that is found in the plant Cheilanthes tenuifolia. It has been of great interest to scientists due to its potential therapeutic properties.
Scientific Research Applications
Alkaloid Biosynthesis
(S)-Cheilanthifoline, an alkaloid found in various plant species, has been studied for its role in alkaloid biosynthesis. Research has shown that it undergoes transformations such as methylation and ethylation, leading to the formation of other compounds like sinactine and 6-methoxy-7-ethoxy-1-keto-1:2:3:4-tetrahydro-isoquinoline. It is considered as 2-O-desmethyl-sinactine, emphasizing its importance in the biosynthetic pathways of alkaloids (Manske, 1940).
Antiplasmodial Properties
(S)-Cheilanthifoline has shown promising in vitro antiplasmodial activities against Plasmodium falciparum, the parasite responsible for malaria. This discovery supports the clinical use of plants containing (S)-Cheilanthifoline in traditional medicine and identifies it as a potential new antimalarial drug lead (Wangchuk et al., 2010).
Enzymatic Synthesis and Enzyme Inhibition
Studies on the enzymatic synthesis of (S)-Cheilanthifoline reveal its formation from (S)-scoulerine via cytochrome P450-dependent enzymes. This discovery is significant for understanding the complex mechanisms of alkaloid formation in plants (Bauer & Zenk, 1991). Furthermore, (S)-Cheilanthifoline and other alkaloids have been studied for their potential anti-inflammatory properties, particularly their effects on osteoclastogenesis, which could have implications in bone health and diseases related to bone degradation (Lee et al., 2016).
Genetic Studies
Research involving the cloning and characterization of genes responsible for (S)-Cheilanthifoline synthesis in plants like Chelidonium majus has furthered understanding of its biosynthetic pathways. These studies are crucial for exploring genetic engineering approaches to enhance or modify the production of this and related alkaloids in plants (Yahyazadeh et al., 2017).
Potential in Crop Protection
The diverse biological activities of (S)-Cheilanthifoline and related compounds also extend to applications in crop protection, as evidenced by bioassays testing their effectiveness against various pests and diseases affecting plants (Gaulton et al., 2015).
properties
IUPAC Name |
(13S)-17-methoxy-5,7-dioxa-1-azapentacyclo[11.8.0.03,11.04,8.014,19]henicosa-3(11),4(8),9,14,16,18-hexaen-16-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO4/c1-22-18-7-12-4-5-20-9-14-11(2-3-17-19(14)24-10-23-17)6-15(20)13(12)8-16(18)21/h2-3,7-8,15,21H,4-6,9-10H2,1H3/t15-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVXCQULKSPVRPK-HNNXBMFYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C3CC4=C(CN3CCC2=C1)C5=C(C=C4)OCO5)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C2[C@@H]3CC4=C(CN3CCC2=C1)C5=C(C=C4)OCO5)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70964044 | |
Record name | 9-Methoxy-6,11,12,14-tetrahydro-2H,6aH-[1,3]dioxolo[4,5-h]isoquinolino[2,1-b]isoquinolin-8-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70964044 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
483-44-3 | |
Record name | 9-Methoxy-6,11,12,14-tetrahydro-2H,6aH-[1,3]dioxolo[4,5-h]isoquinolino[2,1-b]isoquinolin-8-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70964044 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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